Cas no 1443307-29-6 (2-(2,4,5-trimethylphenyl)pentan-2-ol)

• Product Name: 2-(2,4,5-trimethylphenyl)pentan-2-ol
• CAS No: 1443307-29-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD20528592
• CID: 5218978
• Update Time: 2026-03-06

2-(2,4,5-trimethylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)pentan-2-ol

• MDL： MFCD20528592
• Inchi： 1S/C14H22O/c1-6-7-14(5,15)13-9-11(3)10(2)8-12(13)4/h8-9,15H,6-7H2,1-5H3
• InChI Key： UXWAJYOKNHTGBW-UHFFFAOYSA-N
• SMILES： CC(C1=CC(C)=C(C)C=C1C)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2,4,5-trimethylphenyl)pentan-2-ol

Introduction to 2-(2,4,5-trimethylphenyl)pentan-2-ol (CAS No. 1443307-29-6)

2-(2,4,5-trimethylphenyl)pentan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1443307-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its unique structural framework, exhibits a blend of aromatic and aliphatic properties that make it a versatile intermediate in synthetic chemistry. The presence of a bulky 2,4,5-trimethylphenyl group appended to a pentan-2-ol backbone imparts distinct physicochemical properties, influencing its reactivity and potential applications.

The 2,4,5-trimethylphenyl moiety, a substituted benzene ring with methyl groups at the 2-, 4-, and 5-positions, contributes to the compound's stability and lipophilicity. This structural motif is commonly encountered in pharmaceuticals due to its ability to modulate electronic properties and interact with biological targets. The pentan-2-ol part of the molecule introduces a secondary alcohol functionality, which can participate in various chemical transformations such as oxidation, esterification, or reduction reactions. These features collectively make 2-(2,4,5-trimethylphenyl)pentan-2-ol a valuable building block for the synthesis of more complex molecules.

In recent years, the demand for high-purity intermediates in drug development has surged, driven by advancements in synthetic methodologies and an increased focus on precision medicine. CAS No. 1443307-29-6 represents a compound that meets these stringent requirements. Its synthesis typically involves multi-step organic reactions, often starting from commercially available aromatic precursors and employing palladium-catalyzed cross-coupling or nucleophilic substitution strategies. The purification process is critical to achieving the desired chemical integrity, often requiring techniques such as column chromatography or recrystallization.

One of the most compelling aspects of 2-(2,4,5-trimethylphenyl)pentan-2-ol is its potential role in medicinal chemistry. The compound's structural features suggest applications in the design of small-molecule drugs targeting neurological disorders. For instance, the lipophilic nature of the trimethylphenyl group can enhance blood-brain barrier penetration, a crucial factor for therapeutic agents aimed at central nervous system (CNS) diseases. Additionally, the secondary alcohol functionality provides a handle for further derivatization, allowing chemists to explore diverse pharmacophores.

Recent studies have highlighted the utility of substituted aromatic alcohols in developing kinase inhibitors and other enzyme-targeting molecules. The steric bulk provided by the trimethylphenyl group can be leveraged to optimize binding interactions with protein targets, improving drug efficacy and selectivity. Furthermore, computational modeling studies have demonstrated that compounds with similar structural motifs can exhibit favorable pharmacokinetic profiles due to their balanced lipophilicity and metabolic stability.

The material science applications of CAS No. 1443307-29-6 are equally intriguing. Its ability to form stable complexes with other organic molecules makes it a candidate for use in polymer chemistry and nanotechnology. For example, functionalized derivatives of this compound could serve as monomers or cross-linking agents in the synthesis of advanced materials with tailored mechanical and electronic properties. Moreover, its aromatic core can participate in π-stacking interactions, which are essential for designing supramolecular assemblies used in sensors or molecular machines.

The synthesis and characterization of 2-(2,4,5-trimethylphenyl)pentan-2-ol have been refined through continuous innovation in synthetic chemistry. Modern techniques such as flow chemistry have enabled more efficient production runs with reduced waste generation—a critical consideration in sustainable manufacturing practices. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity levels required for pharmaceutical applications.

The future prospects for this compound are promising. As research progresses in drug discovery and materials science, the need for specialized intermediates like CAS No. 1443307-29-6 will only grow. Collaborative efforts between academia and industry are essential to unlock its full potential by exploring novel synthetic routes and expanding its range of applications. With ongoing advancements in chemical biology and high-throughput screening technologies, it is anticipated that derivatives of this compound will play a pivotal role in next-generation therapeutics.